Cas no 1512355-04-2 (Benzene, 4-bromo-1-(chloromethoxy)-2-fluoro-)

• Product Name: Benzene, 4-bromo-1-(chloromethoxy)-2-fluoro-
• CAS No: 1512355-04-2
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• CID: 5263455
• Update Time: 2025-06-09

Benzene, 4-bromo-1-(chloromethoxy)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(chloromethoxy)-2-fluoro-
• 4-Bromo-1-(chloromethoxy)-2-fluorobenzene

• Inchi： 1S/C7H5BrClFO/c8-5-1-2-7(11-4-9)6(10)3-5/h1-3H,4H2
• InChI Key： WPBULQHNJZDCJP-UHFFFAOYSA-N
• SMILES： C1(OCCl)=CC=C(Br)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 4-bromo-1-(chloromethoxy)-2-fluoro-

Introduction to Benzene, 4-bromo-1-(chloromethoxy)-2-fluoro- (CAS No. 1512355-04-2)

Benzene, 4-bromo-1-(chloromethoxy)-2-fluoro- (CAS No. 1512355-04-2) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by the presence of a bromine atom at the 4-position, a chloromethoxy group at the 1-position, and a fluorine atom at the 2-position on the benzene ring. These substituents confer distinct chemical properties and reactivity profiles, making it a valuable intermediate in the synthesis of more complex molecules.

The bromine atom at the 4-position is a key feature of this compound, as it can participate in various substitution and elimination reactions. The presence of this bromine atom allows for facile functionalization through nucleophilic substitution or cross-coupling reactions, which are essential steps in the synthesis of bioactive molecules and advanced materials. Additionally, the chloromethoxy group at the 1-position provides additional reactivity and can be converted into other functional groups through various chemical transformations. The fluorine atom at the 2-position introduces significant electronic effects, influencing the overall stability and reactivity of the molecule.

Recent research has highlighted the potential of Benzene, 4-bromo-1-(chloromethoxy)-2-fluoro- in the development of novel pharmaceuticals. For instance, studies have shown that compounds with similar structural features exhibit potent biological activities, including antitumor and antimicrobial properties. The ability to fine-tune the chemical structure through selective modifications makes this compound an attractive starting material for drug discovery programs. Researchers are particularly interested in exploring its use as a scaffold for designing small molecules that can target specific biological pathways or receptors.

In addition to its applications in medicinal chemistry, Benzene, 4-bromo-1-(chloromethoxy)-2-fluoro- has also found utility in materials science. The unique combination of bromine, chloromethoxy, and fluorine substituents imparts specific physical and chemical properties that are beneficial for the development of advanced materials. For example, this compound can be used as a building block for creating polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composites.

The synthesis of Benzene, 4-bromo-1-(chloromethoxy)-2-fluoro- typically involves a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include sequential halogenation and functional group transformations on a benzene ring. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale.

From an environmental perspective, the production and use of Benzene, 4-bromo-1-(chloromethoxy)-2-fluoro- must be conducted with due consideration for safety and sustainability. Researchers are actively exploring greener synthetic methods that minimize waste generation and reduce environmental impact. Additionally, efforts are being made to develop efficient recycling processes for any by-products generated during synthesis.

In conclusion, Benzene, 4-bromo-1-(chloromethoxy)-2-fluoro- (CAS No. 1512355-04-2) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for developing novel pharmaceuticals and advanced materials with improved properties. Ongoing research continues to uncover new applications and optimization strategies for this compound, further solidifying its importance in modern scientific endeavors.